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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, toxicity, and handling of Direct
Violet 1 (CAS No. 2586-60-9). The information is compiled to assist researchers, scientists,
and drug development professionals in the safe and effective use of this compound.

Chemical and Physical Properties

Direct Violet 1, also known as C.I. 22570 and Direct Violet N, is a double azo dye.[1] Its
chemical formula is Cs2H22NsNa20sS2 with a molecular weight of 728.66 g/mol .[1][2] It
typically appears as a red-brown to black powder.[3] It is soluble in water, slightly soluble in
alcohol, and insoluble in other organic solvents.[4]

Safety and Handling

Proper handling of Direct Violet 1 is crucial to minimize exposure and ensure a safe laboratory
environment. The following procedures are recommended based on established safety
guidelines.[5][6]

Personal Protective Equipment (PPE)
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When handling Direct Violet 1, the use of appropriate personal protective equipment is
mandatory. This includes:

Eye Protection: Wear tightly fitting safety goggles or chemical safety goggles.[5][7]

e Hand Protection: Use chemical-resistant gloves. Gloves should be inspected before use.[5]

[7]

» Skin and Body Protection: Wear impervious clothing, such as a lab coat or a protective suit,
to prevent skin contact.[5][7]

o Respiratory Protection: In case of insufficient ventilation or when dust formation is likely, use
a suitable respirator.[5][7]

Engineering Controls

Work with Direct Violet 1 should be conducted in a well-ventilated area.[5] The use of a
chemical fume hood or local exhaust ventilation is recommended to control airborne levels.[5]
An eyewash station and a safety shower should be readily accessible.[5]

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[5]

Avoid inhalation of dust or aerosols.[6]

Minimize dust generation and accumulation.[5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[8]

Storage

Direct Violet 1 should be stored in a tightly sealed container in a cool, dry, and well-ventilated
area.[5] Keep away from incompatible materials such as strong oxidizing and reducing agents.
[5] Recommended storage temperature is 4°C, sealed away from moisture and light. For
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solutions in solvent, storage at -80°C is recommended for up to 6 months, and at -20°C for up

to 1 month.

Toxicological Information

Direct Violet 1 is classified under the Globally Harmonized System (GHS) with the following

hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), and H335 (May cause respiratory irritation).

Quantitative Toxicity Data

. . Classificati
Endpoint Species Route Value Reference
on
Acute Oral 300 < LD50 <
. Category 4
Toxicity Rat Oral 2000 mg/kg
] (Harmful)
(LD50) (estimated)
. o Causes skin
Skin Irritation -- -- S Category 2
irritation
Causes
Eye Irritation -- -- serious eye Category 2A
irritation
) May cause
Respiratory .
-- -- respiratory STOT SE 3

Irritation

irritation

Carcinogenici

ty

Not classified
as a

carcinogen

Mutagenicity

Mutagenicity
data has
been

reported

Note: The LD50 value is estimated based on the GHS classification "Acute toxicity, oral

(Category 4)". Direct Violet 1 is not listed as a carcinogen by the International Agency for
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Research on Cancer (IARC), the American Conference of Governmental Industrial Hygienists
(ACGIH), the National Toxicology Program (NTP), or the Occupational Safety and Health
Administration (OSHA).

First Aid and Emergency Procedures
First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[5]

 In case of skin contact: Flush skin with plenty of soap and water. Remove contaminated
clothing. Get medical aid if irritation develops or persists.[5]

« If inhaled: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[5]

« If swallowed: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[5]

Fire Fighting Measures

e Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam.[6]

o Specific Hazards: During a fire, irritating and toxic gases may be generated by thermal
decomposition.[5]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 2.1.

[5]

o Spill Cleanup: Vacuum or sweep up material and place it into a suitable disposal container.
Avoid generating dusty conditions.[5]

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://emperordye.com/upfiles/MSDS-Direct%20Violet%201.pdf
https://emperordye.com/upfiles/MSDS-Direct%20Violet%201.pdf
https://emperordye.com/upfiles/MSDS-Direct%20Violet%201.pdf
https://emperordye.com/upfiles/MSDS-Direct%20Violet%201.pdf
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_028.pdf
https://emperordye.com/upfiles/MSDS-Direct%20Violet%201.pdf
https://emperordye.com/upfiles/MSDS-Direct%20Violet%201.pdf
https://emperordye.com/upfiles/MSDS-Direct%20Violet%201.pdf
https://emperordye.com/upfiles/MSDS-Direct%20Violet%201.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Acute Oral Toxicity (Modified from OECD 401)

This test provides information on the health hazards likely to arise from a short-term oral
exposure to a substance.

e Principle: The test substance is administered orally by gavage in graduated doses to several
groups of experimental animals, with one dose per group.

o Test Animals: Healthy young adult rodents (e.g., rats) are commonly used. Animals are
fasted before administration of the substance.

e Procedure: A single dose of the substance is administered to the animals. If a single dose is
not feasible, the dose can be given in smaller fractions over a period not exceeding 24
hours.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., tremors,
convulsions, salivation, diarrhea), and changes in body weight for at least 14 days.

o Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.

Bacterial Reverse Mutation Test (Ames Test)

This test is used to evaluate the mutagenic potential of a chemical compound.

e Principle: The test uses several strains of bacteria (e.g., Salmonella typhimurium) that carry
mutations in genes involved in histidine synthesis. These bacteria, which are auxotrophic for
histidine, are exposed to the test substance and plated on a histidine-limited medium.
Mutagenic substances can cause reverse mutations, allowing the bacteria to synthesize
histidine and form colonies.

» Metabolic Activation: The assay can be performed with and without the addition of a
mammalian metabolic activation system (e.g., rat liver S9 fraction) to detect substances that
become mutagenic after metabolism.

e Procedure:
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o The test substance at various concentrations, the bacterial strain, and the S9 mix (if used)
are combined in a test tube.

o The mixture is added to a molten top agar and poured onto a minimal glucose agar plate.

o The plates are incubated at 37°C for 48-72 hours.

o Evaluation: The number of revertant colonies is counted and compared to the number of
spontaneous revertant colonies on negative control plates. A substance is considered
mutagenic if it produces a reproducible, dose-related increase in the number of revertant
colonies.

In Vivo Mammalian Erythrocyte Micronucleus Test
(OECD 474)

This test is used to detect damage to chromosomes or the mitotic apparatus of erythroblasts by
a test substance in vivo.

e Principle: The test substance is administered to an animal (typically a rodent). If the
substance is genotoxic, it can cause the formation of micronuclei, which are small,
membrane-bound DNA fragments from acentric chromosome fragments or whole
chromosomes that have not been incorporated into the daughter nuclei during mitosis. These
micronuclei are retained in the cytoplasm of young erythrocytes after the expulsion of the
main nucleus.

e Procedure:
o The test substance is administered to the animals, usually on one or more occasions.

o At appropriate times after the last administration, bone marrow or peripheral blood is
sampled.

o The cells are stained, and the frequency of micronucleated immature (polychromatic)
erythrocytes is determined.

o Evaluation: An increase in the frequency of micronucleated polychromatic erythrocytes in
treated animals compared to controls is an indication of genotoxicity.
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Signaling Pathways and Mechanisms of Action
Potential Metabolic Activation of Azo Dyes

Azo dyes like Direct Violet 1 can undergo metabolic activation, a process that is a concern for
this class of compounds. The azo bond can be cleaved by azoreductases, potentially forming
aromatic amines. Some aromatic amines are known to be carcinogenic.

Metabolic Activation of Azo Dyes

Direct Violet 1 Azoreductases
(Azo Dye) (e.g., in liver, gut microbiota)

Reductive Cleavage
of Azo Bond

Formation of
Aromatic Amines

Potential Carcinogenic
Metabolites

Click to download full resolution via product page

Potential metabolic pathway of Direct Violet 1.

Inhibition of SARS-CoV-2 Spike Protein-ACE2
Interaction
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Recent research has identified Direct Violet 1 as an inhibitor of the protein-protein interaction
between the SARS-CoV-2 spike protein and the human angiotensin-converting enzyme 2
(ACEZ2) receptor. This interaction is a critical step for viral entry into host cells.

Inhibition of SARS-CoV-2 Viral Entry

SARS-CoV-2 Human ACE2
Spike Protein Receptor

Direct Violet 1

Inhibits

Viral Entry
into Host Cell

Click to download full resolution via product page

Mechanism of Direct Violet 1 as a viral entry inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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